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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline

Cat. No.: B1266173 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromo-2-fluoroaniline, a key intermediate in various synthetic applications. The information is

presented to support research, development, and quality control activities. All quantitative data

is summarized for clarity, and detailed experimental protocols for key analytical methods are

provided.

Core Physical and Chemical Properties
4-Bromo-2-fluoroaniline, with the CAS number 367-24-8, is a substituted aniline derivative.[1]

[2][3][4] Its fundamental properties are summarized below.
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Property Value Source(s)

Molecular Formula C₆H₅BrFN [2][5]

Molecular Weight 190.01 g/mol [2]

Appearance

White to off-white or gray-

brown solid (crystals, powder,

or lumps)

[6][7][8]

Melting Point 40-42 °C [7][9][10][11]

Boiling Point 200-205 °C at 760 mmHg [9]

122 °C at 25 mmHg [10]

75-80 °C at 0.3 torr [7]

Density (Predicted) 1.788 ± 0.06 g/cm³ [1]

Flash Point 104 °C (closed cup) [9][12]

Solubility Sparingly soluble in water. [8]

pKa (Predicted) 1.48 ± 0.10 [1]

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and identification of 4-Bromo-2-
fluoroaniline.
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Spectroscopic Data Details Source(s)

¹H NMR
Spectra available in various

solvents, such as CDCl₃.
[13]

¹³C NMR
Data available from spectral

databases.
[2]

¹⁹F NMR
Data available from spectral

databases.
[2]

Infrared (IR) Spectroscopy

ATR-IR, vapor phase, and melt

capillary cell spectra are

available.

[2][14]

Mass Spectrometry (MS)

Electron ionization (EI) mass

spectra are available, with a

prominent peak at m/z 189.

[2][5]

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of a solid

organic compound like 4-Bromo-2-fluoroaniline.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity.[15] Pure compounds

typically exhibit a sharp melting range of 0.5-1.0°C.[15]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:
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Ensure the 4-Bromo-2-fluoroaniline sample is dry and finely powdered. If necessary, gently

crush the crystals using a mortar and pestle.[16][17]

Firmly pack the powdered sample into the open end of a capillary tube to a height of about 1-

2 cm by tapping the sealed end on a hard surface.[16][17]

Place the capillary tube into the heating block of the melting point apparatus.[15]

Set the apparatus to heat at a rapid rate initially to determine an approximate melting range.

[15]

Allow the apparatus to cool.

For an accurate measurement, begin heating again at a slower rate (approximately 2°C per

minute) starting from a temperature about 10-15°C below the approximate melting point.[15]

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire solid has turned into a clear liquid (the end of the

melting range).[15]

The recorded range is the melting point of the sample.

Boiling Point Determination (at reduced pressure)
Due to the relatively high boiling point of 4-Bromo-2-fluoroaniline at atmospheric pressure,

determination at reduced pressure is common. The Thiele tube or a distillation apparatus can

be used.[18][19]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer
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Heating apparatus (e.g., oil bath or aluminum block)

Vacuum source

Procedure:

Place a small amount of the liquid 4-Bromo-2-fluoroaniline (if melted) or a solution in a

suitable high-boiling solvent into the fusion tube.

Invert a capillary tube (sealed end up) and place it into the fusion tube containing the

sample.[18][20]

Attach the fusion tube to a thermometer and place the assembly in a heating block or Thiele

tube.[18]

Connect the apparatus to a vacuum source to achieve the desired pressure.

Heat the apparatus slowly and uniformly.[18]

Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge from the

open end of the capillary.[18]

Note the temperature when a rapid and continuous stream of bubbles is observed. This is

the boiling point at the recorded pressure.[18]

Infrared (IR) Spectroscopy of a Solid Sample
IR spectroscopy is used to identify the functional groups present in a molecule. For a solid like

4-Bromo-2-fluoroaniline, several methods can be employed.

Method: Thin Solid Film

Dissolve a small amount (approx. 50 mg) of 4-Bromo-2-fluoroaniline in a few drops of a

volatile solvent like methylene chloride or acetone.[21]

Place a drop of this solution onto a single, clean salt plate (e.g., NaCl or KBr).[21]
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Allow the solvent to evaporate completely, leaving a thin, solid film of the compound on the

plate.[21]

Place the salt plate into the sample holder of the FT-IR spectrometer.

Acquire the infrared spectrum.[21]

If the peaks are too intense, clean the plate and re-prepare the film using a more dilute

solution. If the peaks are too weak, add another drop of the solution to the plate, allow the

solvent to evaporate, and re-run the spectrum.[21]

Visualizations
Logical Workflow for Physical Property Determination
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Workflow for Physical Property Analysis of an Organic Solid
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Experimental Workflow: Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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